Cas no 4775-86-4 (2,3-Pentanedione,2,3-dioxime)

• Product Name: 2,3-Pentanedione,2,3-dioxime
• CAS No: 4775-86-4
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 334543
• PubChem ID: 135431278
• Update Time: 2025-04-19

2,3-Pentanedione,2,3-dioxime Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione,2,3-dioxime
• N-[(E)-3-nitrosopent-2-en-2-yl]hydroxylamine
• AC1NS6E1
• ethylmethylglyoxime
• Me-Et-DioxH2
• methyl-ethyl-dioxime
• methylethylglyoxime
• NSC21363
• Pentan-2,3-dion-dioxim
• pentane-2,3-dione dioxime
• NSC-21363
• DTXSID10417862
• 4775-86-4

• Inchi： 1S/C5H10N2O2/c1-3-5(7-9)4(2)6-8/h8-9H,3H2,1-2H3/b6-4+,7-5+
• InChI Key： AACZKKTXNWTCOF-YDFGWWAZSA-N
• SMILES： O/N=C(/C(/C)=N/O)\CC

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 61.69
• LogP: 1.07670